Cas no 1421456-88-3 (N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropylcyclohex-3-ene-1-carboxamide)

• Product Name: N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropylcyclohex-3-ene-1-carboxamide
• CAS No: 1421456-88-3
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 6325896
• PubChem ID: 71804341
• Update Time: 2025-07-08

N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropylcyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropylcyclohex-3-ene-1-carboxamide
• 1421456-88-3
• F6416-7662
• N-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)cyclohex-3-enecarboxamide
• N-[3-(2H-1,3-BENZODIOXOL-5-YL)-3-HYDROXYPROPYL]CYCLOHEX-3-ENE-1-CARBOXAMIDE
• N-[3-(1,3-benzodioxol-5-yl)-3-hydroxypropyl]cyclohex-3-ene-1-carboxamide
• VU0548532-1
• AKOS024556579

• Inchi： 1S/C17H21NO4/c19-14(13-6-7-15-16(10-13)22-11-21-15)8-9-18-17(20)12-4-2-1-3-5-12/h1-2,6-7,10,12,14,19H,3-5,8-9,11H2,(H,18,20)
• InChI Key： RFOKUEAAJFTKFP-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C(=C1)OCO2)CCNC(C1CC=CCC1)=O

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropylcyclohex-3-ene-1-carboxamide

N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropylcyclohex-3-ene-1-carboxamide

The compound with CAS No. 1421456-88-3, named N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropylcyclohex-3-enecarboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzodioxole moiety, a hydroxypropyl group, and a cyclohexene ring. These structural features contribute to its potential applications in drug development and material science.

Recent studies have highlighted the importance of benzodioxole derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The hydroxypropyl group in this compound adds hydrophilic properties, enhancing its solubility and bioavailability. Meanwhile, the cyclohexene ring provides rigidity and stability to the molecule, which is crucial for maintaining its pharmacological activity.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Research has shown that certain derivatives of this compound can inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. This property makes it a valuable candidate for developing therapeutic agents against neurodegenerative disorders.

In addition to its biological applications, this compound has also been explored for its role in polymer chemistry. The cyclohexene ring can serve as a building block for synthesizing advanced polymers with tailored mechanical and thermal properties. This dual functionality underscores the versatility of the compound in both biological and materials research.

The synthesis of N-3-(2H-1,3-benzodioxol-5-yll)-3-hydroxypropylcyclohexenecarboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of key steps such as cross-coupling reactions, enabling researchers to achieve higher yields and better purity levels.

Furthermore, computational studies have provided insights into the molecular interactions that govern the activity of this compound. Molecular docking simulations have revealed that the benzodioxole moiety plays a critical role in binding to target proteins, while the hydroxypropyl group enhances solubility and facilitates cellular uptake.

Despite its promising potential, further research is needed to fully understand the mechanism of action of this compound and to optimize its pharmacokinetic properties. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock the full potential of this versatile molecule.